Cas no 2034378-68-0 (3-(2,3-dihydro-1H-isoindole-2-carbonyl)-1,2-dihydropyridin-2-one)

• Product Name: 3-(2,3-dihydro-1H-isoindole-2-carbonyl)-1,2-dihydropyridin-2-one
• CAS No: 2034378-68-0
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• CID: 6350300
• PubChem ID: 168004102
• Update Time: 2025-05-27

3-(2,3-dihydro-1H-isoindole-2-carbonyl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dihydro-1H-isoindole-2-carbonyl)-1,2-dihydropyridin-2-one
• 2034378-68-0

• Inchi： 1S/C14H16N2O2/c17-13-12(6-3-7-15-13)14(18)16-8-10-4-1-2-5-11(10)9-16/h1-2,4-5,12H,3,6-9H2,(H,15,17)
• InChI Key： RHPVKNITZRCEPG-UHFFFAOYSA-N
• SMILES： O=C(C1C(NCCC1)=O)N1CC2C=CC=CC=2C1

Computed Properties

• Exact Mass: 244.121177757g/mol
• Monoisotopic Mass: 244.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 49.4Ų

Additional information on 3-(2,3-dihydro-1H-isoindole-2-carbonyl)-1,2-dihydropyridin-2-one

Comprehensive Overview of 3-(2,3-dihydro-1H-isoindole-2-carbonyl)-1,2-dihydropyridin-2-one (CAS No. 2034378-68-0)

3-(2,3-dihydro-1H-isoindole-2-carbonyl)-1,2-dihydropyridin-2-one (CAS No. 2034378-68-0) is a novel heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of isoindole derivatives, which are known for their diverse biological activities and therapeutic potential. The presence of both isoindole and dihydropyridinone moieties in its structure makes it a promising candidate for drug discovery and development.

Recent studies have highlighted the importance of 3-(2,3-dihydro-1H-isoindole-2-carbonyl)-1,2-dihydropyridin-2-one in the context of targeted drug delivery and enzyme inhibition. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a crucial role in regulating cellular processes. With the growing demand for precision medicine and personalized therapies, this compound could offer new avenues for treating complex diseases such as cancer and inflammatory disorders.

The synthesis of 3-(2,3-dihydro-1H-isoindole-2-carbonyl)-1,2-dihydropyridin-2-one involves sophisticated organic chemistry techniques, including amide coupling and cyclization reactions. Its molecular structure has been characterized using advanced spectroscopic methods such as NMR and mass spectrometry, ensuring high purity and reproducibility. These analytical techniques are critical for meeting the stringent quality standards required in pharmaceutical manufacturing.

In the realm of computational chemistry, 2034378-68-0 has been the subject of molecular docking studies to predict its binding affinity with various biological targets. Such in silico analyses are invaluable for accelerating the drug discovery process and reducing the time and cost associated with traditional screening methods. The compound's pharmacokinetic properties, including its solubility and metabolic stability, are also being investigated to optimize its therapeutic potential.

Another area of interest is the compound's role in green chemistry and sustainable synthesis. As the pharmaceutical industry shifts toward environmentally friendly practices, researchers are exploring catalytic methods and renewable solvents for producing 3-(2,3-dihydro-1H-isoindole-2-carbonyl)-1,2-dihydropyridin-2-one. This aligns with global trends toward reducing the environmental footprint of chemical manufacturing.

From a commercial perspective, the demand for specialty chemicals like 2034378-68-0 is on the rise, driven by advancements in biotechnology and material science. Companies specializing in custom synthesis and contract research are increasingly offering this compound to support academic and industrial projects. Its versatility makes it a valuable building block for developing new small-molecule therapeutics.

In conclusion, 3-(2,3-dihydro-1H-isoindole-2-carbonyl)-1,2-dihydropyridin-2-one (CAS No. 2034378-68-0) represents a fascinating area of research with broad implications for medicine and chemistry. Its unique structure, combined with its potential applications in drug development and sustainable chemistry, positions it as a compound of significant scientific and commercial interest. Future studies will likely uncover even more innovative uses for this remarkable molecule.